Cas no 1203053-49-9 (N-{1,4-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-1,3-benzothiazole-2-carboxamide)

• Product Name: N-{1,4-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-1,3-benzothiazole-2-carboxamide
• CAS No: 1203053-49-9
• MF: C₁₆H₁₅N₅O₂S
• MW: 341.387601137161
• CID: 850295
• Update Time: 2025-10-18

N-{1,4-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(4,5,6,7-tetrahydro-1,4-dimethyl-6-oxo-1H-pyrazolo[3,4-b]pyridin-3-yl)-
• VU0648607-1
• N-(1,4-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)benzo[d]thiazole-2-carboxamide
• CID 136157654
• FYUCRXZDFOQFCJ-UHFFFAOYSA-N
• N-{1,4-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C16H15N5O2S/c1-8-7-11(22)18-14-12(8)13(20-21(14)2)19-15(23)16-17-9-5-3-4-6-10(9)24-16/h3-6,8H,7H2,1-2H3,(H,18,22)(H,19,20,23)
• InChI Key： FYUCRXZDFOQFCJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NC1C2=C(NC(CC2C)=O)N(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 533
• Topological Polar Surface Area: 117

Additional information on N-{1,4-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-1,3-benzothiazole-2-carboxamide

Research Brief on N-{1,4-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-1,3-benzothiazole-2-carboxamide (CAS: 1203053-49-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-{1,4-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-1,3-benzothiazole-2-carboxamide (CAS: 1203053-49-9) as a promising therapeutic agent. This compound, characterized by its unique pyrazolo[3,4-b]pyridine and benzothiazole moieties, has garnered significant attention due to its potential applications in targeting specific biological pathways implicated in various diseases, including cancer and inflammatory disorders.

The synthesis and pharmacological evaluation of this compound have been the focus of several recent studies. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action. Preliminary findings suggest that the compound exhibits high affinity for certain kinase targets, which play a critical role in cell proliferation and survival. This makes it a potential candidate for the development of novel kinase inhibitors.

In vitro studies have demonstrated the compound's efficacy in inhibiting the growth of cancer cell lines, particularly those associated with solid tumors. The compound's ability to induce apoptosis and inhibit angiogenesis has been validated through a series of biochemical assays and cell-based experiments. These findings are supported by data from xenograft models, where the compound showed significant tumor growth suppression with minimal toxicity to normal tissues.

Further investigations into the pharmacokinetic properties of N-{1,4-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-1,3-benzothiazole-2-carboxamide have revealed favorable absorption and distribution profiles. The compound's metabolic stability and low clearance rates suggest its potential for oral administration, a key advantage in clinical settings. However, ongoing studies are focused on optimizing its formulation to enhance bioavailability and reduce potential drug-drug interactions.

The structural uniqueness of this compound has also prompted research into its potential applications beyond oncology. Recent studies have explored its anti-inflammatory properties, with promising results in models of autoimmune diseases. The compound's ability to modulate cytokine production and inhibit inflammatory signaling pathways positions it as a versatile therapeutic agent with broad applicability.

In conclusion, N-{1,4-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-1,3-benzothiazole-2-carboxamide represents a significant breakthrough in medicinal chemistry. Its dual functionality as a kinase inhibitor and anti-inflammatory agent underscores its potential for multifactorial disease treatment. Future research will focus on advancing this compound through preclinical and clinical trials, with the ultimate goal of translating these findings into effective therapies for patients.